Cas no 851878-19-8 (N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2 -(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2 -(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 851878-19-8
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 5682219
• PubChem ID: 2650154
• Update Time: 2025-06-08

N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2 -(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2 -(methylsulfanyl)pyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2-(methylthio)-

• Inchi： 1S/C18H22N2O3S/c1-5-23-15-9-8-13(11-16(15)22-3)12-20(2)18(21)14-7-6-10-19-17(14)24-4/h6-11H,5,12H2,1-4H3
• InChI Key： SQWMJFTVRFIEKW-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(N(CC1=CC=C(OCC)C(OC)=C1)C)=O

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 525.8±50.0 °C(Predicted)
• pka: 2.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2 -(methylsulfanyl)pyridine-3-carboxamide

Professional Introduction to N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 851878-19-8)

N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 851878-19-8, represents a unique molecular structure that combines aromatic rings with functional groups designed to interact with biological targets. The presence of both 4-ethoxy-3-methoxyphenyl and methylsulfanyl substituents in its backbone suggests potential applications in modulating enzyme activity and receptor binding, making it a promising candidate for further investigation.

The chemical structure of N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide is characterized by a pyridine core, which is a common motif in many bioactive molecules. The pyridine ring serves as a scaffold for further functionalization, allowing for the introduction of various substituents that can influence the compound's pharmacological properties. In particular, the methylsulfanyl group at the 2-position of the pyridine ring introduces a sulfur atom that can engage in hydrogen bonding or metal coordination, enhancing the compound's ability to interact with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that the aromatic system of N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide can effectively interact with proteins and enzymes through π-stacking interactions, which are crucial for drug-receptor binding. Additionally, the presence of both 4-ethoxy and 3-methoxy groups provides additional opportunities for fine-tuning the compound's pharmacokinetic properties, such as solubility and metabolic stability.

In vitro studies have begun to explore the potential therapeutic applications of N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide. Initial findings suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in various diseases. For instance, its structure resembles known inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and have been targeted in the treatment of autoimmune disorders. The ability to modulate JAK activity could make this compound a valuable asset in developing novel anti-inflammatory therapies.

The synthesis of N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have enabled chemists to efficiently introduce the necessary substituents into the pyridine core. These advances have not only improved yield but also allowed for greater flexibility in modifying the compound's structure to optimize its biological activity.

The pharmacological profile of N-[(4-ethoxy-3-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide is further enhanced by its potential to cross the blood-brain barrier (BBB). The combination of lipophilic and hydrophilic regions in its structure allows it to navigate this critical barrier, ensuring that it can reach its target sites within the central nervous system. This characteristic makes it particularly relevant for developing treatments for neurological disorders where BBB penetration is essential.

Ongoing research is also investigating the potential role of this compound in oncology. Preclinical studies have suggested that it may exhibit antitumor activity by interfering with key signaling pathways involved in cancer cell proliferation and survival. The ability to selectively target these pathways without significant off-target effects would be a significant advantage over existing chemotherapeutic agents. Further investigation into its mechanism of action could lead to new therapeutic strategies for various types of cancer.

The environmental impact and sustainability of synthesizing N-[("4-Ethoxy"-"3-Methoxyphenyl")[methyl]-"N"-Methyl"-"2"-(Methylsulfanyl)Pyridine">"-3-Carboxamide] are also important considerations. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. By incorporating principles from green chemistry, researchers aim to make the production process more sustainable while maintaining high yields and purity standards.

In conclusion, N-[("4-Ethoxy"-"3-Methoxyphenyl")[methyl]-"N"-Methyl"-"2"-(Methylsulfanyl)Pyridine">"-3-Carboxamide (CAS No. 851878- 19 8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an important role in advancing drug discovery efforts worldwide.